Cas no 1807425-54-2 (4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid)

• Product Name: 4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid
• CAS No: 1807425-54-2
• MF: C₉H₅F₃INO₂
• MW: 343.04118514061
• CID: 4907851
• Update Time: 2025-06-23

4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid

• Inchi： 1S/C9H5F3INO2/c10-9(11,12)6-4-14-5(3-7(6)13)1-2-8(15)16/h1-4H,(H,15,16)/b2-1+
• InChI Key： WBTASNCRNKBZEX-OWOJBTEDSA-N
• SMILES： IC1=CC(/C=C/C(=O)O)=NC=C1C(F)(F)F

Computed Properties

• Exact Mass: 342.932
• Monoisotopic Mass: 342.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid

Professional Introduction to 4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid (CAS No. 1807425-54-2)

4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid, with the CAS number 1807425-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, featuring a unique structural configuration that makes it a valuable intermediate in synthetic chemistry. The presence of both an iodo substituent and a trifluoromethyl group on the pyridine ring, combined with the acrylic acid moiety, endows it with distinct chemical properties that are highly useful in various synthetic applications.

The< strong>4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid molecule exhibits a high degree of reactivity due to the electrophilic nature of the iodo group and the electron-withdrawing effect of the trifluoromethyl group. These features make it an excellent candidate for further functionalization, allowing chemists to explore a wide range of possible derivatives. In particular, the acrylic acid side chain provides a versatile handle for polymerization reactions, cross-coupling reactions, and other transformations that are crucial in drug development and material science.

In recent years, there has been a growing interest in< strong>pyridine-based compounds due to their broad spectrum of biological activities. The< strong>trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This has led to numerous studies exploring the incorporation of trifluoromethyl-substituted pyridines into pharmacophores. The< strong>4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid, with its unique structural features, is well-positioned to contribute to this ongoing research effort.

One of the most compelling applications of< strong>4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid is in the synthesis of novel pharmaceuticals. Researchers have leveraged its reactivity to develop new active pharmaceutical ingredients (APIs) with potential therapeutic applications. For instance, studies have shown that derivatives of this compound can exhibit anti-inflammatory, anti-viral, and anti-cancer properties. The< strong>iodo substituent allows for easy introduction of other functional groups through cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely used in medicinal chemistry.

The< strong>trifluoromethyl group in< strong>4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid also plays a critical role in modulating the pharmacokinetic properties of drug candidates. It can improve lipophilicity and reduce metabolic degradation, thereby enhancing drug bioavailability. This has made it a popular choice for medicinal chemists looking to optimize their lead compounds. Additionally, the acrylic acid moiety provides a site for further derivatization, allowing for the creation of diverse molecular architectures with tailored biological activities.

In agrochemical research, 4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid has been explored as a precursor for developing new pesticides and herbicides. The combination of the iodo and trifluoromethyl groups makes it a versatile building block for constructing complex agrochemical molecules. These compounds often exhibit potent activity against pests while maintaining environmental safety profiles that are increasingly important in modern agriculture.

The synthesis of< strong>4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation reactions to introduce the iodo group, protection-deprotection strategies to handle the reactive acrylic acid functionality, and fluorination processes to incorporate the trifluoromethyl moiety. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yields and selectivity in these reactions.

The growing demand for specialized intermediates like< strong>4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid has spurred innovation in synthetic methodologies. Researchers are continually seeking more efficient and sustainable routes to these compounds, leveraging green chemistry principles to minimize waste and reduce environmental impact. Catalytic processes and flow chemistry techniques have emerged as particularly promising approaches for large-scale production.

In conclusion, 4-Iodo-5-(trifluoromethyl)pyridine-2-acrylic acid (CAS No. 1807425-54-2) represents a fascinating compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthetic chemists working on next-generation drug candidates and crop protection agents. As research continues to uncover new applications for this molecule, its importance is likely to grow further within the chemical industry.